Cas no 5063-96-7 (N-Maleimidomethanol)

• Product Name: N-Maleimidomethanol
• CAS No: 5063-96-7
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 934051
• PubChem ID: 227678
• Update Time: 2025-04-19

N-Maleimidomethanol Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)-1H-pyrrole-2,5-dione
• N-Maleimidomethanol
• 1-(hydroxymethyl)pyrrole-2,5-dione
• N-Hydroxymethylmaleimide
• 1-Hydroxymethyl-pyrrole-2,5-dione
• hydroxymethylmaleimide
• Maleimide,N-(hydroxymethyl)
• N-Hydroxymethyl-maleinimid
• N-Maleimidemethanol
• N-Methylolmaleimide
• 1H-Pyrrole-2,5-dione, 1-(hydroxymethyl)-
• G65509
• AKOS006327731
• SCHEMBL216568
• UNII-U7784FZY62
• NSC-19627
• 1H-Pyrrole-2, 1-(hydroxymethyl)-
• 1-(Hydroxymethyl)-1H-pyrrole-2,5-dione #
• A857843
• DTXSID80280989
• N-(Hydroxymethyl)maleimide
• AMY415
• U7784FZY62
• 5063-96-7
• 1H-Pyrrole-2, 1-(hydroxymethyl)
• Maleimide, N-(hydroxymethyl)-
• NSC19627
• DTXCID60232143

• MDL： MFCD09753640
• Inchi： 1S/C5H5NO3/c7-3-6-4(8)1-2-5(6)9/h1-2,7H,3H2
• InChI Key： BHPDNFUVYQFFNK-UHFFFAOYSA-N
• SMILES： OCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 127.02700
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 100-103°C
• Boiling Point: 279.8±23.0 °C at 760 mmHg
• Flash Point: 123.0±22.6 °C
• PSA: 57.61000
• LogP: -1.20090
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-Maleimidomethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)